Cas no 2229272-10-8 (5-(2-amino-3,3,3-trifluoropropyl)-2-methylphenol)

• Product Name: 5-(2-amino-3,3,3-trifluoropropyl)-2-methylphenol
• CAS No: 2229272-10-8
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5807895
• PubChem ID: 165668438
• Update Time: 2025-07-01

5-(2-amino-3,3,3-trifluoropropyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-3,3,3-trifluoropropyl)-2-methylphenol
• EN300-1959494
• 2229272-10-8

• Inchi： 1S/C10H12F3NO/c1-6-2-3-7(4-8(6)15)5-9(14)10(11,12)13/h2-4,9,15H,5,14H2,1H3
• InChI Key： XJFNPSBFWOIRIC-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C)=C(C=1)O)N)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 5-(2-amino-3,3,3-trifluoropropyl)-2-methylphenol

5-(2-Amino-3,3,3-Trifluoropropyl)-2-Methylphenol: A Comprehensive Overview

5-(2-Amino-3,3,3-Trifluoropropyl)-2-Methylphenol (CAS No. 2229272-10-8) is a unique organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a phenolic group, an aminoalkyl chain with trifluoromethyl substituents, and a methyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

The synthesis of 5-(2-Amino-3,3,3-Trifluoropropyl)-2-Methylphenol involves a multi-step process that typically begins with the preparation of the phenolic precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions required for constructing the aminoalkyl chain. These methods not only improve yield but also enhance the purity of the final product.

One of the most promising applications of 5-(2-Amino-3,3,3-Trifluoropropyl)-2-Methylphenol lies in its use as a building block for bioactive molecules. The amino group and trifluoromethyl substituents provide opportunities for further functionalization, enabling the creation of compounds with diverse biological activities. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. For example, a research team reported that derivatives of this compound exhibited potent inhibitory activity against acetylcholinesterase (AChE), a key enzyme linked to Alzheimer's disease.

In addition to its pharmacological applications, 5-(2-Amino-3,3,3-Trifluoropropyl)-2-Methylphenol has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and sensors. Researchers have explored its ability to act as a dopant in conjugated polymers, enhancing their electrical conductivity without compromising stability. This property could be particularly valuable in the development of flexible electronics and wearable devices.

The environmental impact of 5-(2-Amino-3,3,3-Trifluoropropyl)-2-Methylphenol has also been a topic of recent interest. Studies have investigated its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that while it is not inherently toxic at low concentrations, further research is needed to fully understand its long-term effects on ecosystems.

Looking ahead, the development of novel synthetic routes for 5-(2-Amino-3,3,3-Trifluoropropyl)-2-Methylphenol remains an active area of research. Scientists are exploring green chemistry approaches that minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been proposed as an efficient method for constructing this compound. Such innovations not only improve sustainability but also lower production costs.

In conclusion, 5-(2-Amino-3,3,3-Trifluoropropyl)-2-Methylphenol (CAS No. 222927108) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing modern science.